7-[2-(1-benzofuran-2-yl)-2-oxoethoxy]-4-(4-methoxyphenyl)-2H-chromen-2-one

• IUPAC Name: 7-[2-(1-benzofuran-2-yl)-2-oxoethoxy]-4-(4-methoxyphenyl)chromen-2-one
• InChI: InChI=1S/C26H18O6/c1-29-18-8-6-16(7-9-18)21-14-26(28)32-24-13-19(10-11-20(21)24)30-15-22(27)25-12-17-4-2-3-5-23(17)31-25/h2-14H,15H2,1H3
• InChI Key: NNBNPQRUHVKDEF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=O)OC3=C2C=CC(=C3)OCC(=O)C4=CC5=CC=CC=C5O4
• Molecular Formula: C26H18O6
• Molecular Weight: 426.4 g/mol

Description

7-[2-(1-benzofuran-2-yl)-2-oxoethoxy]-4-(4-methoxyphenyl)-2H-chromen-2-one, also known as BML-210, is a synthetic compound that belongs to the family of flavones. It is a potent and selective inhibitor of the transcription factor NF-κB, which plays a crucial role in regulating the immune response, inflammation, and cell survival. BML-210 has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammatory disorders, and viral infections. In

Mechanism of Action

7-[2-(1-benzofuran-2-yl)-2-oxoethoxy]-4-(4-methoxyphenyl)-2H-chromen-2-one exerts its pharmacological effects by inhibiting the transcription factor NF-κB, which is a key regulator of the immune response, inflammation, and cell survival. NF-κB is activated by various stimuli, such as cytokines, growth factors, and microbial products, and it regulates the expression of genes involved in cell proliferation, apoptosis, and inflammation. 7-[2-(1-benzofuran-2-yl)-2-oxoethoxy]-4-(4-methoxyphenyl)-2H-chromen-2-one binds to the p65 subunit of NF-κB and prevents its translocation to the nucleus, thereby inhibiting the expression of NF-κB target genes. This leads to a reduction in the production of pro-inflammatory cytokines and chemokines, as well as the inhibition of cell proliferation and survival.
Biochemical and Physiological Effects:
7-[2-(1-benzofuran-2-yl)-2-oxoethoxy]-4-(4-methoxyphenyl)-2H-chromen-2-one has been shown to have several biochemical and physiological effects in various cell types and animal models. In cancer cells, 7-[2-(1-benzofuran-2-yl)-2-oxoethoxy]-4-(4-methoxyphenyl)-2H-chromen-2-one inhibits cell proliferation, migration, and invasion, and induces apoptosis and cell cycle arrest. In immune cells, 7-[2-(1-benzofuran-2-yl)-2-oxoethoxy]-4-(4-methoxyphenyl)-2H-chromen-2-one reduces the production of pro-inflammatory cytokines and chemokines, and inhibits the activation of NF-κB. In animal models of cancer and inflammation, 7-[2-(1-benzofuran-2-yl)-2-oxoethoxy]-4-(4-methoxyphenyl)-2H-chromen-2-one reduces tumor growth and inflammation, and improves survival and quality of life.

Advantages and Limitations for Lab Experiments

7-[2-(1-benzofuran-2-yl)-2-oxoethoxy]-4-(4-methoxyphenyl)-2H-chromen-2-one has several advantages for lab experiments, including its high potency and selectivity for NF-κB inhibition, its ease of synthesis and purification, and its well-established pharmacological effects in various cell types and animal models. However, 7-[2-(1-benzofuran-2-yl)-2-oxoethoxy]-4-(4-methoxyphenyl)-2H-chromen-2-one also has some limitations, including its potential off-target effects, its limited solubility in aqueous solutions, and its potential toxicity at high doses.

Future Directions

There are several future directions for research on 7-[2-(1-benzofuran-2-yl)-2-oxoethoxy]-4-(4-methoxyphenyl)-2H-chromen-2-one, including the development of more potent and selective NF-κB inhibitors, the identification of biomarkers for patient selection and response prediction, the evaluation of combination therapies with chemotherapy and immunotherapy, and the investigation of the role of NF-κB inhibition in aging and age-related diseases. Additionally, the development of novel drug delivery systems and formulations may improve the pharmacokinetics and biodistribution of 7-[2-(1-benzofuran-2-yl)-2-oxoethoxy]-4-(4-methoxyphenyl)-2H-chromen-2-one, and enhance its therapeutic efficacy and safety.

Scientific Research Applications

7-[2-(1-benzofuran-2-yl)-2-oxoethoxy]-4-(4-methoxyphenyl)-2H-chromen-2-one has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammatory disorders, and viral infections. In cancer research, 7-[2-(1-benzofuran-2-yl)-2-oxoethoxy]-4-(4-methoxyphenyl)-2H-chromen-2-one has been shown to inhibit the growth and metastasis of various cancer cell lines, including breast, prostate, and lung cancer. 7-[2-(1-benzofuran-2-yl)-2-oxoethoxy]-4-(4-methoxyphenyl)-2H-chromen-2-one has also been shown to enhance the efficacy of chemotherapy and radiotherapy in preclinical models of cancer. In inflammatory disorders, 7-[2-(1-benzofuran-2-yl)-2-oxoethoxy]-4-(4-methoxyphenyl)-2H-chromen-2-one has been shown to reduce the production of pro-inflammatory cytokines and chemokines, such as TNF-α, IL-1β, and IL-6, and to alleviate the symptoms of arthritis, colitis, and asthma. In viral infections, 7-[2-(1-benzofuran-2-yl)-2-oxoethoxy]-4-(4-methoxyphenyl)-2H-chromen-2-one has been shown to inhibit the replication of HIV, hepatitis B virus, and herpes simplex virus.